Cas no 427-39-4 (Benzenemethanol,4-fluoro-a,a-diphenyl-)

• Product Name: Benzenemethanol,4-fluoro-a,a-diphenyl-
• CAS No: 427-39-4
• MF: C₁₉H₁₅FO
• MW: 278.320208787918
• CID: 330345
• PubChem ID: 255900
• Update Time: 2025-04-19

Benzenemethanol,4-fluoro-a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-fluoro-a,a-diphenyl-
• (4-fluorophenyl)-diphenylmethanol
• benzenemethanol, 4-fluoro-alpha,alpha-diphenyl
• (4-fluorophenyl)(diphenyl)methanol
• (4-fluorophenyl)diphenylmethanol
• (4-fluoro-phenyl)-diphenyl-methanol
• (4-Fluor-phenyl)-diphenyl-methanol
• AC1L5TFQ
• AC1Q4NN9
• AR-1A5820
• CTK4I6559
• Hydroxy-diphenyl-(4-fluor-phenyl)-methan
• KST-1A5674
• NSC81959
• p-fluorophenyldiphenylmethanol
• SureCN813148
• SCHEMBL813148
• METHANOL,DIPHENYL,4-FLUOROPHENYL
• 427-39-4
• benzenemethanol, 4-fluoro-alpha,alpha-diphenyl-
• DTXSID30292350
• NSC-81959
• InChI=1/C19H15FO/c20-18-13-11-17(12-14-18)19(21,15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,21

• Inchi： 1S/C19H15FO/c20-18-13-11-17(12-14-18)19(21,15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,21H
• InChI Key： QMXYSLLUMFAPGO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 278.11075
• Monoisotopic Mass: 278.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 412.6°Cat760mmHg
• Flash Point: 244°C
• Refractive Index: 1.607
• PSA: 20.23
• LogP: 4.10990